N,N,N',N'-Tetraethylterephthalamide
Overview
Description
N,N,N',N'-Tetraethylterephthalamide is a useful research compound. Its molecular formula is C16H24N2O2 and its molecular weight is 276.37 g/mol. The purity is usually 95%.
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Scientific Research Applications
Polymer Modification and Applications :
- TATA has been studied for its role in modifying polypropylene (PP). It influences the crystallization kinetics and morphology of PP, acting as a heterogeneous nucleation agent and leading to the formation of β-PP. This modification not only shortens the crystallization time but also enhances the crystallization temperature of PP, affecting its mechanical properties (Shentu, Li, Gan, & Weng, 2007).
- Another study found that adding TATA to PP improves its impact strength, flexural strength, and modulus, although the tensile strength remains largely unchanged (Shentu, Li, & Weng, 2006).
Chemical Sensing and Environmental Applications :
- TATA has been utilized in the terephthalate dosimeter, a widely used tool in sonochemical studies for detecting hydroxyl radicals in aqueous solutions. This application is significant in environmental and chemical sensing contexts (Fang, Mark, & Sonntag, 1996).
Nanotechnology and Drug Delivery Systems :
- In the field of nanotechnology, TATA is a key component in the construction of Metal Organic Framework (MOF) based drug nanocarriers. Its quantification in various biological matrices is crucial for understanding its distribution and efficacy (Baati, Horcajada, David, Gref, Couvreur, & Serre, 2012).
Electronic and Optical Materials :
- TATA derivatives have been explored for their applications in electronic devices such as organic transistors. Their modifications affect the solubility, aggregation, and packing in solid-state devices, influencing their electronic properties (Kobaisi, Bhosale, Latham, Raynor, & Bhosale, 2016).
Crystallography and Material Science :
- The crystal structures of TATA derivatives like tetrabenzylterephthalamide have been determined, revealing complex packing involving various interactions. This knowledge aids in understanding the material properties of these compounds (Jones & Jones, 2011).
Properties
IUPAC Name |
1-N,1-N,4-N,4-N-tetraethylbenzene-1,4-dicarboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2/c1-5-17(6-2)15(19)13-9-11-14(12-10-13)16(20)18(7-3)8-4/h9-12H,5-8H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GBSCSRXSQKTCPD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=CC=C(C=C1)C(=O)N(CC)CC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10165497 |
Source
|
| Record name | N,N,N',N'-Tetraethylterephthalamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10165497 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
15394-30-6 |
Source
|
| Record name | N,N,N',N'-Tetraethylterephthalamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015394306 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N,N,N',N'-Tetraethylterephthalamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10165497 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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